Cas no 825638-19-5 (Benzonitrile, 2-(3-oxo-1-propenyl)-)

• Product Name: Benzonitrile, 2-(3-oxo-1-propenyl)-
• CAS No: 825638-19-5
• MF: C₁₀H₇NO
• MW: 157.168682336807
• CID: 687951
• PubChem ID: 54573495
• Update Time: 2025-04-19

Benzonitrile, 2-(3-oxo-1-propenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-(3-oxo-1-propenyl)-
• 2-(3-oxoprop-1-enyl)benzonitrile
• 825638-19-5
• 2-(3-Oxoprop-1-en-1-yl)benzonitrile
• DTXSID20712294

• Inchi： 1S/C10H7NO/c11-8-10-5-2-1-4-9(10)6-3-7-12/h1-7H
• InChI Key： ZYYSASNKIHAOMB-UHFFFAOYSA-N
• SMILES： O=CC=CC1C=CC=CC=1C#N

Computed Properties

• Exact Mass: 157.052763847g/mol
• Monoisotopic Mass: 157.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 40.9Ų